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Compound of Interest

Compound Name: Camphor

CAS No.: 21368-68-3

Cat. No.: B146197 Get Quote

Executive Directive: The Sublimation Risk
Camphor (CAS 76-22-2) presents a deceptive safety profile. Often associated with benign

consumer products, pure laboratory-grade camphor is a Flammable Solid (Category 2) with

significant neurotoxic potential.

The Critical Hazard Mechanism: Unlike many solids, camphor possesses a high vapor

pressure for a solid (

at

), allowing it to sublime at room temperature. This creates a flammable and toxic atmosphere (

) without the material ever entering the liquid phase. Standard particulate masks (N95) provide
zero protection against these vapors.

This guide moves beyond basic compliance to establish a self-validating safety system for

camphor handling.
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Parameter Value Operational Implication

CAS Number 76-22-2
Universal identifier for waste

streams.[1][2]

Physical State Crystalline Solid
Sublimes readily; dust and

vapor hazard.[1][2]

Flash Point
(

)

Low flash point for a solid;

avoid open flames/hot plates.

[1][2]

Vapor Pressure
(

)

Continuous vapor release at

benchtop temperatures.[1][2]

OSHA PEL (TWA)
Low tolerance; odor threshold

is not a reliable warning.[1][2]

IDLH

Immediate Danger to

Life/Health concentration.[1][2]

[3]

Solubility Ethanol, Ether, Chloroform
Insoluble in water. Water alone

spreads contamination.[1][2]

Personal Protective Equipment (PPE) Matrix
A. Respiratory Protection (The Critical Control)
Do NOT use N95/P100 particulate respirators. Camphor vapors pass through particulate

filters.

Standard Handling (< 100g): Work inside a certified chemical fume hood.

Benchtop Handling (No Hood): Half-face respirator with Organic Vapor (OV) cartridges

(Black color code).

Spill Cleanup: Full-face respirator with OV cartridges to prevent ocular absorption of vapors.
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B. Dermal Protection (Glove Permeation Logic)
Camphor is a ketone/terpene derivative and is lipophilic, meaning it rapidly penetrates the

stratum corneum.

Glove Material Thickness Breakthrough Time Recommendation

Latex Any < 5 mins

FORBIDDEN.

Camphor degrades

latex rapidly.[1][2]

Nitrile (Thin) 4 mil ~15 mins

Incidental Splash

Only. Change

immediately upon

contact.[1][2]

Nitrile (Heavy) > 8 mil > 120 mins

Recommended for

weighing/handling

solids.[1][2]

Laminate (Silver

Shield)
Multi-layer > 480 mins

Mandatory for spill

cleanup or immersion.

[1][2]

C. Ocular Protection[4]
Standard: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to

sublimation vapors irritating the lacrimal glands.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

Static Control: Camphor crystals are prone to static charge. Use an antistatic gun or ionizer

bar during weighing to prevent "jumping" crystals.

Containment: Weighing must occur inside a fume hood. If a balance enclosure is used,

ensure it is ducted or equipped with a carbon filter.
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Tooling: Use stainless steel or PTFE-coated spatulas. Avoid polystyrene plastics, which

camphor vapors can etch over time.

Phase 2: Solubilization & Heating
Solvent Selection: Dissolve in ethanol or diethyl ether. Note: Adding water causes immediate

precipitation.

Thermal Input:

Prohibited: Open flames (Bunsen burners). Camphor vapors are heavier than air and can

travel to ignition sources.

Required: Oil bath or heating mantle with temperature feedback control.

Closed Systems: All heating must occur in round-bottom flasks with reflux condensers to

capture sublimated material.

Phase 3: Decontamination
The "Like Dissolves Like" Rule: Do not use water to clean camphor residues. It will only

physically displace the solid without removing it.

Protocol:

Wipe surface with an ethanol-soaked Kimwipe.

Follow with a soap-and-water wash to remove the ethanol residue.

Dispose of wipes as solid hazardous waste.

Visualization: PPE Decision Logic
The following diagram illustrates the decision hierarchy for selecting respiratory and dermal

protection based on the specific task.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Definition

Weighing/Transfer
(< 100g)

Heating/Synthesis
(> 60°C)

Spill Cleanup
(> 10g)

Fume Hood
(Sash @ 18")

Standard

No Hood AvailableException

Mandatory

Resp: Full-Face w/ OV Cartridge
Suit: Tyvek

Glove: Silver Shield/Laminate

Immediate Action

Resp: None req.
Eye: Goggles

Glove: Nitrile (8 mil)

Engineering Control Effective

Resp: Half-Face w/ OV Cartridge
Eye: Goggles

Glove: Nitrile (8 mil)

Vapor Protection Req.

Click to download full resolution via product page

Caption: Decision tree for Camphor PPE selection based on operational context and

engineering control availability.

Emergency Response & Disposal
Spill Management Logic[1]

Evacuate: Remove ignition sources immediately.

Isolate: If the spill is >50g, evacuate the lab; the sublimation will rapidly exceed the PEL (2

mg/m³).

Absorb: Do not use paper towels (fire hazard). Use vermiculite or sand.

Solvent Wash: After sweeping up solids, wipe the area with ethanol (not water) to solubilize

remaining films.

Waste Disposal (EPA/RCRA)
Classification: Camphor is a D001 (Ignitable) hazardous waste.

Segregation:

Do NOT mix with oxidizers (permanganates, chromates). This creates a hypergolic

(spontaneous combustion) risk.
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Do NOT dispose of down the drain. It precipitates in pipes, causing blockages and

persistent odors.

Container: Store in tightly sealed metal or glass containers. Avoid LDPE plastics for long-

term waste storage as camphor can plasticize them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146197#personal-protective-equipment-for-handling-
camphor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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